Cas no 51302-91-1 (1-Pentene, 2-chloro-3-methyl-)

1-Pentene, 2-chloro-3-methyl- structure
1-Pentene, 2-chloro-3-methyl- structure
Product Name:1-Pentene, 2-chloro-3-methyl-
CAS No:51302-91-1
MF:C6H11Cl
MW:118.604541063309
CID:362593
PubChem ID:12734573
Update Time:2025-04-19

1-Pentene, 2-chloro-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Pentene, 2-chloro-3-methyl-
    • 2-chloro-3-methylpent-1-ene
    • 51302-91-1
    • SCHEMBL14153530
    • DTXSID90508449
    • Inchi: 1S/C6H11Cl/c1-4-5(2)6(3)7/h5H,3-4H2,1-2H3
    • InChI Key: BCODXPKSCKLLMY-UHFFFAOYSA-N
    • SMILES: ClC(=C)C(C)CC

Computed Properties

  • Exact Mass: 118.05503
  • Monoisotopic Mass: 118.0549280g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 66.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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